Cas no 1797343-81-7 (3-(furan-2-yl)methanesulfonyl-1-(4-propylbenzoyl)azetidine)

• Product Name: 3-(furan-2-yl)methanesulfonyl-1-(4-propylbenzoyl)azetidine
• CAS No: 1797343-81-7
• MF: C₁₈H₂₁NO₄S
• MW: 347.428643941879
• CID: 6322249
• PubChem ID: 71809393
• Update Time: 2025-10-29

3-(furan-2-yl)methanesulfonyl-1-(4-propylbenzoyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yl)methanesulfonyl-1-(4-propylbenzoyl)azetidine
• 3-[(furan-2-yl)methanesulfonyl]-1-(4-propylbenzoyl)azetidine
• F6442-2144
• [3-(furan-2-ylmethylsulfonyl)azetidin-1-yl]-(4-propylphenyl)methanone
• 1797343-81-7
• (3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)(4-propylphenyl)methanone
• AKOS024564876

• Inchi： 1S/C18H21NO4S/c1-2-4-14-6-8-15(9-7-14)18(20)19-11-17(12-19)24(21,22)13-16-5-3-10-23-16/h3,5-10,17H,2,4,11-13H2,1H3
• InChI Key： VMOZFCFGUZOPGN-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CO1)(C1CN(C(C2C=CC(CCC)=CC=2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 347.11912932g/mol
• Monoisotopic Mass: 347.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76Ų

Additional information on 3-(furan-2-yl)methanesulfonyl-1-(4-propylbenzoyl)azetidine

Introduction to 3-(furan-2-yl)methanesulfonyl-1-(4-propylbenzoyl)azetidine (CAS No. 1797343-81-7) and Its Emerging Applications in Chemical Biology

The compound 3-(furan-2-yl)methanesulfonyl-1-(4-propylbenzoyl)azetidine (CAS No. 1797343-81-7) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. As a structurally complex molecule, it has garnered significant attention in recent years due to its unique pharmacophoric features and potential therapeutic applications. This introduction delves into the chemical properties, synthetic considerations, and cutting-edge research involving this compound, highlighting its relevance in the broader context of modern drug discovery.

The molecular framework of 3-(furan-2-yl)methanesulfonyl-1-(4-propylbenzoyl)azetidine is characterized by the presence of two distinct pharmacologically relevant moieties: a furan ring and a methylsulfonyl substituent. The furan moiety, known for its stability and ability to engage in hydrogen bonding interactions, is a common structural feature in biologically active compounds. Its incorporation into the molecule suggests potential binding affinity to protein targets, which has been exploited in various drug development pipelines. On the other hand, the methylsulfonyl group introduces a polar, electron-withdrawing character that can modulate the electronic properties of the molecule, influencing its reactivity and interactions with biological systems.

From a synthetic perspective, the preparation of 3-(furan-2-yl)methanesulfonyl-1-(4-propylbenzoyl)azetidine involves multi-step organic transformations that highlight the challenges and opportunities in constructing complex heterocyclic scaffolds. The synthesis typically begins with the functionalization of a furan derivative, followed by sulfonylation and subsequent acylation steps to introduce the propylbenzoyl moiety. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance efficiency and yield. These approaches not only underscore the synthetic ingenuity required but also reflect broader trends in medicinal chemistry toward greener and more sustainable processes.

Recent advancements in chemical biology have demonstrated the utility of 3-(furan-2-yl)methanesulfonyl-1-(4-propylbenzoyl)azetidine as a key intermediate in the development of novel bioactive molecules. Studies have shown that derivatives of this compound exhibit promising activity against various biological targets, including enzymes and receptors implicated in inflammatory diseases and cancer. For instance, modifications to the furan ring have been explored to optimize binding affinity and selectivity for specific therapeutic targets. Additionally, computational modeling has been leveraged to predict how structural variations influence molecular interactions, guiding the design of next-generation analogs with enhanced pharmacological profiles.

The integration of 3-(furan-2-yl)methanesulfonyl-1-(4-propylbenzoyl)azetidine into drug discovery pipelines aligns with current trends toward targeted therapies and precision medicine. By leveraging its unique structural features, researchers aim to develop small-molecule inhibitors that modulate disease-related pathways with high specificity. Preclinical studies have begun to uncover mechanistic insights into how this compound interacts with biological systems, providing a foundation for further translational research. The findings from these studies not only validate the compound’s potential but also offer valuable lessons for designing future generations of bioactive molecules.

As our understanding of molecular interactions continues to evolve, so too does our appreciation for compounds like 3-(furan-2-yl)methanesulfonyl-1-(4-propylbenzoyl)azetidine. The combination of computational chemistry, high-throughput screening, and structural biology has accelerated the pace at which novel drug candidates are identified and optimized. This compound serves as a testament to the power of interdisciplinary approaches in driving innovation across chemical biology and pharmaceutical sciences. Its continued investigation promises to yield insights that will shape future therapeutic strategies.

In conclusion,3-(furan-2-yl)methanesulfonyl-1-(4-propylbenzoyl)azetidine (CAS No. 1797343-81-7) stands as a compelling example of how structural complexity can be harnessed for therapeutic benefit. Its unique combination of pharmacophoric elements positions it as a valuable tool in ongoing efforts to develop novel treatments for human disease. As research progresses, we can anticipate further refinements in its synthesis and application, reinforcing its role as a cornerstone in modern drug discovery.